![molecular formula C19H16N4O4S2 B12196367 2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide](/img/structure/B12196367.png)
2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide
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Description
This compound is a structurally complex molecule featuring a thiazole core substituted with a methyl group at position 4 and a 3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl moiety at position 3. The thiazole ring is further conjugated to an acetamide group via a (2Z)-ylidene linkage, with the acetamide nitrogen bonded to a 2-(2-methoxyphenoxy) substituent.
Properties
Molecular Formula |
C19H16N4O4S2 |
|---|---|
Molecular Weight |
428.5 g/mol |
IUPAC Name |
2-(2-methoxyphenoxy)-N-[4-methyl-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]acetamide |
InChI |
InChI=1S/C19H16N4O4S2/c1-11-16(18-22-17(23-27-18)14-8-5-9-28-14)29-19(20-11)21-15(24)10-26-13-7-4-3-6-12(13)25-2/h3-9H,10H2,1-2H3,(H,20,21,24) |
InChI Key |
RPGOQDQGJPPYAD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)COC2=CC=CC=C2OC)C3=NC(=NO3)C4=CC=CS4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide involves multiple steps, starting with the preparation of intermediate compounds. One common approach is to start with the synthesis of the thiazole and oxadiazole rings, followed by their coupling with the methoxyphenoxy group. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high yield and purity .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory but optimized for efficiency and cost-effectiveness. This includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and high throughput.
Chemical Reactions Analysis
Types of Reactions
2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The conditions often involve controlled temperatures, inert atmospheres, and specific solvents to ensure the desired outcomes.
Major Products
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.
Scientific Research Applications
The compound 2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide is a complex organic molecule with potential applications across various scientific fields, particularly in medicinal chemistry and pharmacology. This article delves into its applications, supported by relevant data and case studies.
Basic Information
- Molecular Formula : C₁₈H₁₇N₃O₄S
- Molecular Weight : 371.4 g/mol
- IUPAC Name : 2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide
Structure
The compound features a methoxyphenoxy group and a thiazole moiety linked to an oxadiazole, which suggests potential for diverse biological activities.
Medicinal Chemistry
This compound has been studied for its potential as a drug candidate due to its unique structural features that may interact with biological targets.
Anticancer Activity
Research indicates that compounds with similar structures exhibit cytotoxic effects against various cancer cell lines. For instance, derivatives of thiazole and oxadiazole have shown promise in inhibiting tumor growth and inducing apoptosis in cancer cells. A study demonstrated that compounds with thiazole rings can inhibit cancer cell proliferation through various mechanisms, including the modulation of apoptotic pathways.
Antimicrobial Properties
Compounds containing oxadiazole and thiazole groups have been reported to possess antimicrobial activity. This compound may inhibit the growth of bacteria and fungi, making it a candidate for developing new antimicrobial agents.
Biological Research
The compound's ability to modulate biological pathways makes it significant for research in pharmacology and toxicology.
Enzyme Inhibition Studies
Preliminary studies suggest that this compound may act as an inhibitor of certain enzymes involved in metabolic pathways. Enzyme inhibition is crucial in drug design as it can lead to the development of therapeutic agents targeting specific diseases.
Neuroprotective Effects
Given the structural similarities with known neuroprotective agents, there is potential for this compound to exhibit neuroprotective effects in models of neurodegenerative diseases. Studies on related compounds indicate possible mechanisms involving modulation of oxidative stress and inflammation.
Material Science
The unique properties of this compound may also find applications in material science, particularly in developing organic light-emitting diodes (OLEDs) or other electronic materials due to its electronic properties derived from the aromatic systems present.
Table 1: Comparison of Biological Activities
| Activity Type | Related Compounds | Observed Effects |
|---|---|---|
| Anticancer | Thiazole derivatives | Cytotoxicity against cancer cell lines |
| Antimicrobial | Oxadiazole derivatives | Inhibition of bacterial growth |
| Enzyme Inhibition | Various enzyme inhibitors | Modulation of metabolic pathways |
| Neuroprotection | Neuroprotective agents | Reduction of oxidative stress |
Table 2: Structural Features and Potential Activities
| Structural Feature | Potential Activity |
|---|---|
| Methoxy group | Increased lipophilicity |
| Thiazole ring | Anticancer activity |
| Oxadiazole moiety | Antimicrobial properties |
Case Study 1: Anticancer Activity
A study published in a peer-reviewed journal investigated the anticancer properties of thiazole-based compounds similar to the target compound. The results showed significant inhibition of cell proliferation in breast and lung cancer cell lines, suggesting that modifications to the thiazole structure could enhance potency.
Case Study 2: Antimicrobial Efficacy
Research on oxadiazole derivatives revealed that modifications could lead to enhanced antimicrobial activity against resistant strains of bacteria. The target compound's structure suggests it may share similar mechanisms of action.
Mechanism of Action
The mechanism of action of 2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest involvement in oxidative stress pathways and cell signaling mechanisms .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares structural features, synthesis routes, and bioactivities of the target compound with analogous molecules from the evidence:
Key Observations:
Structural Diversity: The target compound’s thiophene-oxadiazole moiety distinguishes it from benzodiazolyl (9c) or benzylidene () analogs. Thiophene’s electron-rich nature may enhance binding to metalloenzymes or aromatic receptors .
Synthesis Trends :
- Most analogs utilize polar aprotic solvents (DMF, dioxane) and base catalysts (K₂CO₃) for nucleophilic substitution or cycloaddition reactions. The target compound likely follows similar protocols .
- highlights Cu(I)-catalyzed click chemistry for triazole formation, a method adaptable for introducing the oxadiazole-thiophene unit in the target molecule.
Bioactivity Correlations :
- Compounds with electron-withdrawing groups (e.g., nitro in 3c, bromo in 9c) show enhanced hypoglycemic or enzymatic inhibition activities compared to electron-donating substituents .
- The thiophene-oxadiazole combination in the target compound may improve metabolic stability over benzodiazolyl or phenyl analogs, as sulfur-containing heterocycles often resist oxidative degradation .
Research Findings and Implications
- Hypoglycemic Potential: demonstrates that methoxyphenoxy-acetamide derivatives (e.g., 3c) inhibit α-amylase/α-glucosidase, suggesting the target compound’s structural similarity could confer antidiabetic properties .
- Cytotoxicity : Thiadiazole-oxadiazole hybrids (e.g., 3a) exhibit cytotoxicity via apoptosis induction, implying the target molecule’s thiophene-oxadiazole unit might be optimized for anticancer applications .
Biological Activity
The compound 2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide is a complex organic molecule that has garnered attention in pharmacological research due to its diverse biological activities. This article aims to provide an in-depth analysis of its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.
Chemical Structure and Properties
The compound features a unique structure characterized by:
- Methoxyphenoxy group
- Thiazole and oxadiazole rings
Molecular Details
| Property | Value |
|---|---|
| Molecular Formula | C19H16N4O4S2 |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | 2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide |
| InChI Key | IPKRDHRURRFXDI-UHFFFAOYSA-N |
The biological activity of this compound is attributed to its ability to interact with various molecular targets. The presence of the oxadiazole and thiazole moieties suggests potential interactions with enzymes and receptors involved in key biological pathways. Research indicates that compounds containing oxadiazole derivatives exhibit significant antimicrobial and anticancer properties due to their ability to inhibit specific enzyme activities related to cell proliferation and survival .
Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of oxadiazole derivatives. For instance, compounds similar to the target molecule have shown efficacy against various bacterial strains, including Staphylococcus spp. This effect is likely due to the modulation of gene transcription involved in biofilm formation .
Anticancer Potential
The thiazole and oxadiazole components are known for their anticancer properties. Research has demonstrated that derivatives can induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of cell cycle progression . In vitro studies have shown that certain derivatives exhibit cytotoxic effects on various cancer cell lines, leading to increased cell death rates compared to control groups.
Case Studies
- Cytotoxicity Studies : A study involving similar oxadiazole derivatives indicated that at concentrations ranging from 50 µM to 200 µM, significant cytotoxic effects were observed in L929 normal cell lines. The most potent derivatives led to a reduction in cell viability by over 50%, suggesting strong potential for further development as anticancer agents .
- Antimicrobial Efficacy : In another study focusing on the antimicrobial activity of thiazole-containing compounds, it was found that these compounds exhibited a broad spectrum of activity against both Gram-positive and Gram-negative bacteria. The mechanism was attributed to disruption of bacterial cell wall synthesis .
Comparative Analysis with Similar Compounds
The biological activity of 2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide can be compared with other similar compounds:
| Compound Name | Activity Type | Observed Efficacy |
|---|---|---|
| 3-Acetyl-1,3,4-Oxadiazoline Derivatives | Antimicrobial | Strong against Staphylococcus spp. |
| Thiazole Derivatives | Anticancer | Induces apoptosis in various cancer lines |
| 1,3,4-Thiadiazoles | Antimicrobial & Anticancer | Broad spectrum activity against multiple pathogens |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
